Cas no 129895-88-1 (2-Amino-1,9-dihydro-9-(1R,4S)-4-(phosphonooxy)methyl-2-cyclopenten-1-yl-6H-purin-6-one)

• Product Name: 2-Amino-1,9-dihydro-9-(1R,4S)-4-(phosphonooxy)methyl-2-cyclopenten-1-yl-6H-purin-6-one
• CAS No: 129895-88-1
• MF: C₁₁H₁₄N₅O₅P
• MW: 327.233122348785
• CID: 4777102
• Update Time: 2023-11-22

2-Amino-1,9-dihydro-9-(1R,4S)-4-(phosphonooxy)methyl-2-cyclopenten-1-yl-6H-purin-6-one Chemical and Physical Properties

Names and Identifiers

• Carbovir Monophosphate
• (-)-carbovir 5'-monophosphate
• carbovir phosphate
• carbovir 5'-phosphate
• (-)-carbovir phosphate
• carbovir 5'-monophosphate
• (-)-carbovir monophosphate
• (-)-carbovir 5'-phosphate
• 6MC793401S
• [(1S,4R)-4-(2-amino-6-oxo-1,6-dihydro-9H-purin-9-yl)cyclopent-2-en-1-yl]methyl dihydrogen phosphate
• Carbovir 5'-monophosphate, (-)-
• 6H-Purin-6-one, 2-amino-1,9-dihydro-9-((1R,4S)-4-((phosphonooxy)methyl)-2-cyclopenten-1-yl)-
• 6H-Purin-6-one,
• 2-Amino-1,9-dihydro-9-(1R,4S)-4-(phosphonooxy)methyl-2-cyclopenten-1-yl-6H-purin-6-one

• Inchi： 1S/C11H14N5O5P/c12-11-14-9-8(10(17)15-11)13-5-16(9)7-2-1-6(3-7)4-21-22(18,19)20/h1-2,5-7H,3-4H2,(H2,18,19,20)(H3,12,14,15,17)/t6-,7+/m1/s1
• InChI Key： OJDRNVIJFVCXOM-RQJHMYQMSA-N
• SMILES： P(=O)(O)(O)OC[C@@H]1C=C[C@@H](C1)N1C=NC2C(NC(N)=NC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 575
• XLogP3: -1.7
• Topological Polar Surface Area: 152

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Nucleoside and nucleotide analogues
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues